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Compound of Interest

Tetrabutylammonium
Compound Name:
tetrahydroborate

Cat. No.: B15545659

Essential Safety and Handling Guide for
Tetrabutylammonium Tetrahydroborate

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Tetrabutylammonium
tetrahydroborate. Adherence to these procedures is essential for ensuring personal safety
and maintaining a secure laboratory environment.

Tetrabutylammonium tetrahydroborate ((CsHo)aNBHa4) is a water-reactive, corrosive, and
toxic substance that requires careful handling.[1][2][3] In contact with water, it releases
flammable gases that can ignite spontaneously.[1][3][4][5] The compound causes severe skin
burns and eye damage.[1][2][3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment for handling Tetrabutylammonium tetrahydroborate.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety Goggles and Face
Shield

Goggles should be tightly
fitting and compliant with
NIOSH or EN 166 (EU)
standards. A face shield must

be worn in conjunction with

goggles.[6][7]

Skin/Body

Flame-Resistant Lab Coat

Must be a full-length, 100%
cotton-based lab coat, kept
fully buttoned with sleeves of
sufficient length to prevent skin

exposure.[4][6]

Full-Length Pants and Closed-

Pants should cover the entire
leg, and shoes must be made

of rubber or leather. The area

Toe Shoes
between the shoe and ankle
should not be exposed.[6]
Hands Nitrile or Neoprene Gloves

Gloves must be inspected for
integrity before each use.
Follow proper glove removal
techniques to avoid skin
contact with the outer surface
of the glove.[4][6][8]

Respiratory

Air-Purifying Respirator (as

needed)

A full-face respirator with multi-
purpose combination (US)
respirator cartridges should be
used as a backup to
engineering controls if an
airborne exposure risk is
identified by assessment.[6]
Use is required when
Permissible Exposure Limits
(PEL) may be exceeded.[6]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-borohydride.htm
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://research.uga.edu/docs/CSP1500/SodiumBorohydride-16940-66-2.docx
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumborohydride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Ventilation: All handling of Tetrabutylammonium tetrahydroborate should occur within a
certified laboratory fume hood or a glove box to manage potential dust and aerosol
formation.[6][7][8]

¢ Inert Atmosphere: Due to its reactivity with air and moisture, this compound must be handled
and stored under an inert gas like nitrogen or argon.[1][3][4][7][8][9]

o Emergency Equipment: An approved and certified emergency eyewash and safety shower
must be readily accessible in the laboratory.[6]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn.[4] Review the Safety
Data Sheet (SDS) and this guide.[6]

» Dispensing: Conduct all weighing and transferring of the solid compound within a fume hood
or glove box.[8] Avoid creating dust.[6][7]

o Moisture Prevention: At no point should Tetrabutylammonium tetrahydroborate come into
contact with water or moisture, as this will trigger a violent reaction and the release of
flammable hydrogen gas.[1][4][10]

Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3][7]

[°]

o The storage location should be a designated corrosives area, and the container must be
stored in a dry place, such as in a desiccator.[3][8]

e Incompatible materials such as oxidizing agents, strong acids, and water must be stored
separately.[1][3]
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Emergency and Disposal Plan

Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]
 Isolate: Isolate the area and prevent entry.

e Cleanup (for trained personnel only):

Wear all required PPE, including respiratory protection.

o

DO NOT USE WATER or any wet methods for cleanup.[10]

[¢]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[10]

[e]

o

Carefully sweep or shovel the contained material into a suitable, dry, and clearly labeled
container for hazardous waste disposal.[1][7]

» Decontaminate: After the spill is cleaned, ventilate the area and wash it thoroughly.[10]

First Aid:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[3]4]

Immediately remove all contaminated clothing.
Brush off any loose particles from the skin and
) wash the affected area with plenty of soap and
Skin Contact . . . .
water. Seek immediate medical attention as
untreated corrosive injuries are difficult to heal.

[LI(3][4][11]

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to
Eye Contact ] o ] .

do so. Continue rinsing. Seek immediate

medical attention from an ophthalmologist.[1][2]

[3114][11]

Rinse the mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.[1]

[3]

Disposal:

All waste containing Tetrabutylammonium tetrahydroborate must be treated as hazardous
waste.

» Before disposal, any residual reactive material should be carefully and completely quenched
with isopropanol by trained personnel wearing appropriate PPE.[4]

» Dispose of the quenched material and any contaminated items in a designated, sealed, and
properly labeled hazardous waste container.[5][7]

» Follow all local, state, and federal regulations for hazardous waste disposal.[10]
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Workflow for Safe Handling of Tetrabutylammonium
Tetrahydroborate

Safe Handling Workflow

1. Preparation

Review SDS and Protocol

'

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

'

Verify Emergency Equipment
(Eyewash, Shower, Fume Hood)

Proceed to Handling

2. Handling (in Furrve Hood/Glove Box)

Transfer Chemical Under
Inert Atmosphere

:

Avoid Dust and Moisture Contact

Z AN

Ater Use Generate Waste
3. Storag’e/ 4. Waste Disposal
Store in Tightly Sealed Container Quench Waste with Isopropanol
Place in Cool, Dry, Ventilated Area Collect in Labeled
(Desiccator) Hazardous Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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